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Compound of Interest

Compound Name: 1,3-Dinitroglycerin-d5

Cat. No.: B12387570 Get Quote

IMMEDIATE SAFETY AND OPERATIONAL GUIDE

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 1,3-Dinitroglycerin-d5. The following procedures

are designed to ensure safe handling, storage, and disposal of this energetic and potentially

hazardous material. Given the absence of a specific Safety Data Sheet (SDS) for the

deuterated compound, the following guidance is synthesized from information on the non-

deuterated analogue, 1,3-Dinitroglycerin, and general best practices for handling deuterated

and hazardous compounds. Extra caution is strongly advised.

Core Hazards and Precautions
1,3-Dinitroglycerin is classified as a highly flammable liquid and vapor, and it is a serious eye

irritant.[1] As with other nitrate esters, it should be treated as a potentially explosive compound,

sensitive to shock, friction, and heat. The deuteration of the molecule is not expected to

significantly alter these primary hazards.

Key Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.[1]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[1]
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

Data Presentation: Physical and Chemical
Properties
The following table summarizes the known physical and chemical properties of 1,3-
Dinitroglycerin-d5.

Property Value Source

IUPAC Name

(1,1,2,3,3-pentadeuterio-2-

hydroxy-3-nitrooxypropyl)

nitrate

PubChem

Molecular Formula C₃HD₅N₂O₇ Alentris Research

Molecular Weight 187.1 g/mol Alentris Research

Physical State
Not specified, likely a liquid or

solid in solution
-

Solubility
Likely soluble in organic

solvents such as acetonitrile
Cerilliant

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for handling 1,3-Dinitroglycerin-d5.
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Equipment Specifications Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

and potential detonation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). Double

gloving is recommended.

To prevent skin absorption,

which can be a route of

exposure for nitroglycerin

compounds.

Body Protection Flame-retardant lab coat.
To protect against spills and

fire hazards.

Respiratory Protection

A NIOSH-approved respirator

with organic vapor cartridges

may be necessary if handling

outside of a fume hood or if

aerosolization is possible.

To prevent inhalation of any

vapors or aerosols.

Experimental Protocols: Step-by-Step Handling and
Disposal
Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Store the compound in a cool, dry, and well-ventilated area, away from heat, ignition

sources, and incompatible materials such as oxidizing agents.

Given that it is a deuterated compound, store it under an inert atmosphere (e.g., argon or

nitrogen) to prevent isotopic exchange with atmospheric moisture.[2][3]

The storage location should be in a designated and properly labeled area for explosive or

highly reactive materials.

Handling:
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All handling of 1,3-Dinitroglycerin-d5 should be conducted within a chemical fume hood to

minimize inhalation exposure.

Use only non-sparking tools and equipment.

Avoid any actions that could create friction or shock.

When transferring the substance, use appropriate techniques to avoid spills.

Keep the container tightly closed when not in use.

Disposal Plan: The disposal of 1,3-Dinitroglycerin-d5 waste must be handled with extreme

care, following all local, state, and federal regulations.

Waste Segregation: All materials contaminated with 1,3-Dinitroglycerin-d5 (e.g., pipette

tips, vials, gloves) should be segregated as hazardous waste.

Decontamination: If possible and safe, rinse contaminated labware with a suitable solvent

(e.g., acetone) in a fume hood. The rinseate must be collected as hazardous waste.

Waste Collection: Collect all 1,3-Dinitroglycerin-d5 waste in a designated, properly labeled,

and sealed container. The container should be compatible with the waste and stored in a

secondary containment bin.

Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed

environmental waste management company. Do not attempt to dispose of this material down

the drain or in regular trash.

Emergency Procedures
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Emergency Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Seek immediate medical attention.

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water. Seek

medical attention if irritation persists.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. If the spill is small, absorb it

with an inert material (e.g., vermiculite, sand)

and place it in a sealed container for disposal.

For large spills, contact your institution's

emergency response team.

Fire

In case of a fire, evacuate the area immediately.

Do not attempt to fight the fire. Use a fire

extinguisher rated for chemical fires only if you

are trained to do so and it is safe.

Mandatory Visualization: Handling and Disposal
Workflow
The following diagram outlines the logical workflow for the safe handling and disposal of 1,3-
Dinitroglycerin-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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